Cas no 1919-45-5 (1,3,5-Triazine,2,4,6-tris(4-chlorophenoxy)-)

• Product Name: 1,3,5-Triazine,2,4,6-tris(4-chlorophenoxy)-
• CAS No: 1919-45-5
• MF: C₂₁H₁₂Cl₃N₃O₃
• MW: 460.697281837463
• CID: 232432
• Update Time: 2024-01-26

1,3,5-Triazine,2,4,6-tris(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2,4,6-tris(4-chlorophenoxy)-
• 2,4,6-TRIS(P-CHLOROPHENOXY)-S-TRIAZINE
• 1,3,5-Triazine, 2,4,6-tris(4-chlorophenoxy)-

• Inchi： 1S/C21H12Cl3N3O3/c22-13-1-7-16(8-2-13)28-19-25-20(29-17-9-3-14(23)4-10-17)27-21(26-19)30-18-11-5-15(24)6-12-18/h1-12H
• InChI Key： UWDQOCVLJKIKRR-UHFFFAOYSA-N
• SMILES： N1=C(OC2=CC=C(Cl)C=C2)N=C(OC2=CC=C(Cl)C=C2)N=C1OC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 458.99466
• Monoisotopic Mass: 458.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• Density: 1.454
• Melting Point: 200-205 °C
• Boiling Point: 609.7°Cat760mmHg
• Flash Point: 322.6°C
• Refractive Index: 1.643
• PSA: 66.36
• pka: -0.38±0.10(Predicted)